molecular formula C13H6Cl3NO B8484987 2-Chloro-4-(2',4'-dichlorophenoxy)benzonitrile

2-Chloro-4-(2',4'-dichlorophenoxy)benzonitrile

Cat. No. B8484987
M. Wt: 298.5 g/mol
InChI Key: PYNMENONJKHJQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-(2',4'-dichlorophenoxy)benzonitrile is a useful research compound. Its molecular formula is C13H6Cl3NO and its molecular weight is 298.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4-(2',4'-dichlorophenoxy)benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4-(2',4'-dichlorophenoxy)benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H6Cl3NO

Molecular Weight

298.5 g/mol

IUPAC Name

2-chloro-4-(2,4-dichlorophenoxy)benzonitrile

InChI

InChI=1S/C13H6Cl3NO/c14-9-2-4-13(12(16)5-9)18-10-3-1-8(7-17)11(15)6-10/h1-6H

InChI Key

PYNMENONJKHJQL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OC2=C(C=C(C=C2)Cl)Cl)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 2,4-dichlorobenzonitrile (51.6 g., 0.03 mole) and the potassium salt of 2,4-dichlorophenol (60.3 g., 0.03 mole) in 250 ml. of dimethyl acetamide was heated for 24 hours at 120° C. The cooled reaction mixture was diluted with 1000 ml. of water and the resultant oil was extracted with ether. Evaporation of the ether solution gave 88.0 g. of brown oil. Analysis by v.p.c. showed a 2:1 mixture of the desired compound and the isomeric 4-chloro-2-(2',4'-dichlorophenoxy) benzonitrile. A series of fractional crystallizations from 60°-110° C. petroleum ether gave the desired 2-chloro-4-(2',4'-dichlorophenoxy)benzonitrile with a melting point of 69°-74° C. The minor isomeric by-product melted at 110°-113° C.
Quantity
51.6 g
Type
reactant
Reaction Step One
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0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
60.3 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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